Cas no 338760-49-9 (5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide)
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide Chemical and Physical Properties
Names and Identifiers
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- 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide
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- MDL: MFCD00171884
Experimental Properties
- Melting Point: 247-249°C
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide Security Information
- HazardClass:IRRITANT
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P029035-250mg |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide |
338760-49-9 | 250mg |
$ 435.00 | 2022-06-03 | ||
| TRC | P029035-500mg |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide |
338760-49-9 | 500mg |
$ 720.00 | 2022-06-03 | ||
| abcr | AB159649-500 mg |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 500mg |
€397.80 | 2023-06-23 | ||
| abcr | AB159649-1 g |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 1g |
€587.80 | 2023-06-23 | ||
| Chemenu | CM309201-1g |
5-(2-Phenylthiazol-4-yl)-1,3,4-oxadiazole-2(3H)-thione |
338760-49-9 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD200214-1g |
5-(2-Phenylthiazol-4-yl)-1,3,4-oxadiazole-2(3H)-thione |
338760-49-9 | 95+% | 1g |
¥1624.0 | 2023-04-07 | |
| abcr | AB159649-5 g |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 5g |
€1674.80 | 2023-06-23 | ||
| abcr | AB159649-500mg |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 500mg |
€397.80 | 2025-02-17 | ||
| abcr | AB159649-1g |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 1g |
€587.80 | 2025-02-17 | ||
| abcr | AB159649-5g |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide; . |
338760-49-9 | 5g |
€1674.80 | 2025-02-17 |
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide Suppliers
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide
Comprehensive Overview of 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide (CAS No. 338760-49-9)
5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide (CAS No. 338760-49-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique combination of thiazole and oxadiazole rings, which are known for their diverse biological activities and applications in drug discovery. The presence of a hydrosulfide group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The molecular structure of 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide is characterized by its fused heterocyclic rings, which contribute to its stability and versatility. The phenyl moiety attached to the thiazole ring adds aromaticity, influencing the compound's electronic properties and potential interactions with biological targets. Researchers have explored its utility in designing novel antimicrobial agents, anticancer drugs, and anti-inflammatory compounds, aligning with current trends in pharmaceutical development.
In recent years, the demand for heterocyclic compounds like 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide has surged due to their role in addressing global health challenges. For instance, the compound's potential as a COVID-19 therapeutic candidate has been investigated, leveraging its ability to modulate viral enzymes. Additionally, its applications in organic electronics and photovoltaic materials have been explored, reflecting the growing interest in sustainable technologies.
The synthesis of 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the industry's shift toward green chemistry and sustainable practices, which are highly relevant to today's environmentally conscious audience.
From a commercial perspective, 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as raw material costs and market demand. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to ensure purity and quality, meeting the stringent standards of the industry.
Looking ahead, the future of 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide appears promising, with ongoing research focusing on its mechanistic insights and broader applications. As the scientific community continues to explore drug repurposing and multi-target therapies, this compound is poised to play a pivotal role. Its compatibility with AI-driven drug discovery platforms further underscores its relevance in modern research paradigms.
In summary, 5-(2-Phenyl-1,3-thiazol-4-yl)-1,3,4-oxadiazol-2-ylhydrosulfide (CAS No. 338760-49-9) represents a fascinating intersection of chemistry and innovation. Its structural complexity, biological potential, and industrial applicability make it a subject of enduring interest. Whether you are a researcher, a student, or an industry professional, understanding this compound can provide valuable insights into the evolving landscape of chemical sciences and technological advancements.
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